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Compound of Interest

Compound Name: D-Leucine-d10

Cat. No.: B12414514

For researchers, scientists, and professionals in drug development, ensuring laboratory safety
is paramount. This guide provides essential safety and logistical information for the handling
and disposal of D-Leucine-d10, a stable isotope-labeled amino acid. By adhering to these
procedural steps, you can maintain a safe laboratory environment while ensuring the integrity
of your research.

Hazard Assessment and Key Data

According to Safety Data Sheets (SDS), D-Leucine-d10 is not classified as a hazardous
substance under the Globally Harmonized System (GHS) of Classification and Labelling of
Chemicals. Health and safety data for isotopically-labeled compounds are often limited, and it
is prudent to assume they are similar to their unlabeled counterparts. D-Leucine is also
considered non-hazardous.

For comprehensive planning, key quantitative data regarding D-Leucine-d10 is summarized in
the table below.
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Property Value

Chemical Formula CeH3D10NO2

CAS Number 271247-12-2

Molecular Weight 141.23 g/mol

Physical State Solid

Appearance White to off-white powder

Store at room temperature away from light and

Storage Temperature moisture. For long-term storage, 4°C is
recommended.
Hazard Classification Not a hazardous substance or mixture.[1]

Operational Plan: From Receipt to Experimentation

A systematic approach to handling D-Leucine-d10 is crucial to prevent contamination and
ensure user safety. The following workflow outlines the key steps from receiving the compound
to its use in experimental procedures.
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Caption: Workflow for Safe Handling of D-Leucine-d10
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Personal Protective Equipment (PPE)

The consistent use of appropriate PPE is the foundation of laboratory safety.

Essential PPE:

Eye Protection: Safety glasses with side shields or chemical safety goggles are mandatory to
protect against splashes.

Hand Protection: Chemically resistant gloves, such as nitrile gloves, should be worn. Always
inspect gloves for any signs of degradation before use and wash hands thoroughly after
removal.

Body Protection: A clean lab coat or other protective clothing is required to prevent skin
contact.

Experimental Protocols

Weighing D-Leucine-d10:

To minimize the risk of aerosolization and contamination, follow these steps when weighing the

powdered compound:

Preparation: Designate a specific area for handling the compound to avoid cross-
contamination. Ensure the analytical balance is placed in a draft-shielded enclosure or a
chemical fume hood.

Equipment: Use clean spatulas and weighing boats. Anti-static devices can be beneficial to
prevent the powder from clinging to surfaces.

Procedure:
o Tare the weighing boat on the balance.
o Carefully transfer the desired amount of D-Leucine-d10 to the weighing boat.

o Close the container immediately after use to prevent spills and contamination.
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o Clean the balance and surrounding area with a damp cloth or a HEPA-filtered vacuum to
remove any residual powder. Avoid dry sweeping, which can generate dust.

Preparing Solutions:
e Solvent Selection: Consult your experimental protocol for the appropriate solvent.

o Dissolution:

[¢]

In a well-ventilated area or chemical fume hood, add the weighed D-Leucine-d10 to a
suitable flask.

[¢]

Slowly add the solvent to the flask.

[e]

If necessary, use a sonicator or vortex mixer to aid dissolution.

o

Ensure the container is securely capped.

Disposal Plan

Proper disposal of chemical waste is critical for environmental protection and laboratory safety.
Waste Segregation and Collection:

e Solid Waste: Unused D-Leucine-d10 powder and any materials contaminated with the solid
(e.g., weighing boats, gloves, paper towels) should be collected in a clearly labeled, sealed
container for chemical waste.

e Liquid Waste: Solutions containing D-Leucine-d10 should be collected in a designated,
labeled waste container for non-hazardous chemical waste. Do not pour solutions down the
drain unless specifically permitted by your institution's environmental health and safety
(EHS) office.

Final Disposal:

Since D-Leucine-d10 is a stable isotope-labeled compound and not radioactive, no special
precautions for radioactivity are necessary. The disposal of waste containing stable isotopes is
generally the same as for the unenriched material.[2] All chemical waste should be disposed of
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in accordance with local, state, and federal regulations. Contact your institution's EHS
department for specific guidance on waste disposal procedures.

By implementing these operational and disposal plans, researchers can handle D-Leucine-d10
safely and effectively, fostering a secure and productive research environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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